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Compound of Interest

Compound Name: 3BrB-PP1

Cat. No.: B140186 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Summary: This document provides a detailed protocol for the preparation, handling, and

storage of a 3BrB-PP1 stock solution using Dimethyl Sulfoxide (DMSO) as the solvent. 3BrB-
PP1 is an ATP-competitive analog used to specifically inhibit protein kinases with engineered

mutations in the ATP-binding pocket.[1] Adherence to this protocol will ensure the accurate and

reproducible preparation of the stock solution for use in various experimental assays.

Compound Data and Properties
A summary of the key quantitative data for 3BrB-PP1 is presented in the table below.

Property Value Citations

Molecular Weight 360.25 g/mol [1][2][3]

Molecular Formula C₁₆H₁₈BrN₅ [2]

CAS Number 956025-99-3 [1][2]

Appearance Solid (White to off-white) [1][4]

Solubility in DMSO 100 mg/mL (277.59 mM) [1][4]
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This protocol details the steps to prepare a 10 mM stock solution of 3BrB-PP1 in DMSO. The

concentration can be adjusted as needed based on experimental requirements.

Materials and Equipment
3BrB-PP1 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Stock Solution Preparation (Example: 1 mL of 10 mM
Stock)

Calculate Required Mass:

Use the formula: Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight (

g/mol )

Mass (mg) = 10 mM × (1 mL / 1000 mL/L) × 360.25 g/mol × 1000 mg/g

Mass (mg) = 0.010 mol/L × 0.001 L × 360.25 g/mol × 1000 mg/g

Mass (mg) = 3.60 mg

Weighing 3BrB-PP1:

Tare a sterile microcentrifuge tube or vial on an analytical balance.
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Carefully weigh out 3.60 mg of 3BrB-PP1 powder into the tared container.

Dissolution in DMSO:

Add 1 mL of high-purity DMSO to the container with the 3BrB-PP1 powder. It is crucial to

use newly opened DMSO, as it is hygroscopic and absorbed water can significantly impact

solubility.[1][4]

Cap the container tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved.

Visually inspect the solution for any undissolved particulates. If precipitation or phase

separation is observed, sonication can be used to aid dissolution.[1]

Aliquoting and Storage:

Once a clear solution is obtained, dispense the stock solution into smaller, single-use

aliquots in sterile, light-protected tubes.

This practice prevents product inactivation from repeated freeze-thaw cycles.[1][5]

Storage and Handling
Long-term Storage: Store the aliquoted stock solution at -80°C for up to 6 months.[1][4]

Short-term Storage: For more frequent use, the solution can be stored at -20°C for up to 1

month.[1][4]

Important: Always protect the stock solution from light.[1][4]

When preparing working solutions for cell-based assays, ensure the final concentration of

DMSO is low (typically <0.5%) to avoid cytotoxicity.[5] It is recommended to perform serial

dilutions of the stock solution in DMSO before the final dilution into aqueous media to

prevent precipitation.[6]

Workflow and Signaling Pathway Diagrams
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The following diagram illustrates the experimental workflow for preparing the 3BrB-PP1 stock

solution.
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Click to download full resolution via product page

Caption: Workflow for 3BrB-PP1 Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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